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An In-depth Technical Guide to the Safety and Hazards of (R)-(+)-1-(4-
Methylphenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-1-(4-Methylphenyl)ethylamine (CAS No: 4187-38-6) is a chiral amine utilized in

various chemical applications, including as a chiral auxiliary in asymmetric synthesis.[1] Its

utility in producing enantiopure compounds makes it valuable in pharmaceutical development.

[1] However, its chemical properties also present significant safety and health hazards that

necessitate rigorous handling protocols and a thorough understanding of its toxicological

profile. This guide provides a comprehensive overview of the safety data, hazard

classifications, and handling procedures for this compound.

GHS Hazard Identification and Classification
(R)-(+)-1-(4-Methylphenyl)ethylamine is classified as a hazardous chemical under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with its corrosive nature and acute toxicity.

Signal Word: Danger[2][3][4]

GHS Pictograms:
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GHS pictograms associated with (R)-(+)-1-(4-Methylphenyl)ethylamine, indicating corrosive

and harmful/irritant properties.

Table 1: GHS Hazard Statements and Precautionary Statements
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Category Code Statement Citations

Hazard Statements H302
Harmful if
swallowed.

[4][5]

H312
Harmful in contact

with skin.
[2][5]

H314

Causes severe skin

burns and eye

damage.

[4][5]

H317
May cause an allergic

skin reaction.
[2][4][5]

H318
Causes serious eye

damage.
[5]

H332 Harmful if inhaled. [5][6]

H227 Combustible liquid. [2]

Precautionary -

Prevention
P260

Do not breathe

mist/vapors/spray.
[7]

P264
Wash skin thoroughly

after handling.
[7]

P270

Do not eat, drink or

smoke when using

this product.

[7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][7]

P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[2]
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Category Code Statement Citations

Precautionary -

Response
P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[7]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[3][6]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[6][7]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3][7]

P310

Immediately call a

POISON CENTER or

doctor/physician.

[3]

Precautionary -

Storage
P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[2]

P405 Store locked up. [7]

| Precautionary - Disposal | P501 | Dispose of contents/container to an approved waste

disposal plant. |[2][7] |
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Data Collection & Evaluation

Hazard Classification

Hazard Communication Elements

Final Output

Physical, Toxicological,
& Ecotoxicological Data

Hazard Identification
(e.g., Corrosivity, Toxicity,

Flammability)

Classification into GHS
Hazard Classes & Categories

(e.g., Skin Corr. 1C, Acute Tox. 4)

Assign Signal Word
('Danger')

Select Pictograms
(Corrosion, Exclamation Mark)

Assign Hazard (H) Statements
(H314, H302)

Assign Precautionary (P) Statements
(P280, P301+P330+P331)

Safety Data Sheet (SDS) Product Label

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard classification and communication.

Physicochemical and Toxicological Properties
Understanding the physical and toxicological properties is critical for safe handling and risk

assessment.

Table 2: Physical and Chemical Properties
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Property Value Citations

Molecular Formula C₉H₁₃N [5][6]

Molecular Weight 135.21 g/mol [3][5][6]

Appearance Colorless to light yellow liquid [1][6]

Boiling Point 205 °C (lit.) [6]

Density 0.919 g/mL at 25 °C (lit.) [6]

Flash Point 180 °F / 82.2 °C [6]

Melting Point < -20°C [6]

Refractive Index n20/D 1.521 (lit.) [6]

| Storage Temperature | 2-8°C under inert gas |[6] |

Table 3: Toxicological Data

Test Species Route Value Citations

Acute Oral

LD50
Rat (female) Oral

> 300 - < 2000
mg/kg bw*

[7]

| Symptoms of Overexposure | - | Ingestion/Inhalation/Contact | Headache, dizziness,

tiredness, nausea, vomiting. Corrosive material can cause severe swelling and damage to

tissues, with danger of perforation. Allergic reaction may include rash, itching, and swelling. |[2]

[8] |

*Note: This data is for the related compound 1-(4-methoxyphenyl)ethanamine, as specific LD50

data for (R)-(+)-1-(4-Methylphenyl)ethylamine was not available in the cited sources.

Emergency and First-Aid Procedures
Immediate and appropriate first-aid response is crucial due to the compound's corrosive nature.

Table 4: First-Aid Measures
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Exposure Route Procedure Citations

Eye Contact

Rinse immediately with
plenty of water, also under
the eyelids, for at least 15
minutes. Immediate
medical attention is
required.

[2]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove and wash

contaminated clothing before

re-use. Call a physician

immediately.

[2]

Inhalation

Remove from exposure, lie

down. If not breathing, give

artificial respiration (do not use

mouth-to-mouth). Call a

physician immediately.

[2]

Ingestion

Do NOT induce vomiting.

Clean mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician immediately.

[2]

| General Advice | Show the Safety Data Sheet (SDS) to the doctor in attendance. Immediate

medical attention is required. |[2] |

Firefighting and Accidental Release Measures
Table 5: Firefighting Measures
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Aspect Details Citations

Flammability Combustible liquid. [2]

Suitable Extinguishing Media

CO₂, dry chemical, dry sand,

alcohol-resistant foam. Water

mist may be used to cool

closed containers.

[2]

Specific Hazards

Thermal decomposition can

lead to release of irritating

gases and vapors (e.g.,

nitrogen oxides). Containers

may explode when heated.

[2][9]

| Protective Equipment | Wear self-contained breathing apparatus (SCBA) pressure-demand,

MSHA/NIOSH (approved or equivalent) and full protective gear. |[2][7] |

For accidental releases, personnel should be evacuated from the area. Ensure adequate

ventilation and remove all sources of ignition.[2] Spills should be contained and soaked up with

inert absorbent material and placed in suitable, closed containers for disposal.[2][8]

Handling, Storage, and Personal Protection
Table 6: Handling and Storage Recommendations

Aspect Details Citations

Handling

Wear personal protective
equipment. Use only under
a chemical fume hood. Do
not get in eyes, on skin, or
on clothing. Do not
breathe vapors or spray
mist. Do not ingest. Keep
away from open flames,
hot surfaces, and sources
of ignition.

[2]
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| Storage | Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a

designated "Corrosives area". Keep away from heat, sparks, and flame. |[2] |

Table 7: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Citations

Eye/Face Protection

Tightly fitting safety
goggles or face shield.
Conforming to EN 166(EU)
or NIOSH (US).

[7][10]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

chemical-resistant clothing to

prevent skin exposure.

[10]

Respiratory Protection

Use a full-face respirator with

an appropriate filter (e.g., type

ABEK (EN14387)) if exposure

limits are exceeded or irritation

is experienced.

[3][7]

| Engineering Controls | Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers must be close to the workstation location. |[2][8] |

Experimental Protocols for Hazard Assessment
While specific experimental reports for (R)-(+)-1-(4-Methylphenyl)ethylamine are not publicly

detailed, its classification as causing "severe skin burns" (H314) implies that data has been

generated, likely following standardized OECD (Organisation for Economic Co-operation and

Development) guidelines. An in vitro approach is often preferred to minimize animal testing.

Methodology: OECD Test Guideline 431 - In Vitro Skin Corrosion: Reconstructed Human

Epidermis (RhE) Test Method

This test method provides a framework for assessing the skin corrosion potential of a chemical.
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Principle: The test evaluates a chemical's ability to cause corrosion by measuring its effect

on a reconstructed human epidermis (RhE) model. The endpoint is cell viability, typically

assessed using the MTT assay, which measures mitochondrial dehydrogenase activity in

living cells.

Procedure:

A known amount of the test chemical is applied topically to the surface of the RhE tissue.

The exposure period is standardized, typically with measurements taken after 3 minutes

and 1 hour of exposure.

After exposure, the tissue is thoroughly rinsed to remove the chemical.

The tissue is then incubated with MTT solution. Viable cells convert the yellow MTT

tetrazolium salt into a blue formazan product.

The amount of formazan produced is quantified by measuring its optical density (OD) after

extraction from the tissue.

Data Interpretation:

Cell viability is expressed as a percentage relative to negative controls (treated with a non-

corrosive substance).

A chemical is identified as corrosive if the mean cell viability after a 3-minute exposure is ≤

50%, or if the viability after a 1-hour exposure is < 15%.

Results can also help sub-categorize the corrosive potential based on the time required to

reduce cell viability to specific thresholds.
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Exposure Phase

Cell Viability Assay (MTT)

Classification

Start: Receive Test Chemical

Prepare Reconstructed Human
Epidermis (RhE) Tissue Models

Prepare Positive & Negative
Control Tissues

Topically Apply Test Chemical
to RhE Tissue Surface

Incubate for 3 minutes Incubate for 1 hour

Rinse Tissues to
Remove Chemical

Incubate Tissues with
MTT Solution

Extract Formazan Dye

Measure Optical Density (OD)
with a Spectrophotometer

Calculate % Viability Relative
to Negative Control

Classify as Corrosive

Viability ≤ 50% (3 min)
or < 15% (1 hr)

Not Classified as Corrosive

Viability > 50% (3 min)
and ≥ 15% (1 hr)

End: Final Report

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1353335?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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